Cas no 1805254-70-9 (Methyl 2-(difluoromethyl)-5-hydroxy-3-(trifluoromethyl)pyridine-4-carboxylate)

Methyl 2-(difluoromethyl)-5-hydroxy-3-(trifluoromethyl)pyridine-4-carboxylate is a fluorinated pyridine derivative with significant potential in pharmaceutical and agrochemical applications. Its structure incorporates both difluoromethyl and trifluoromethyl groups, enhancing its reactivity and stability for use as a key intermediate in synthesis. The presence of a hydroxyl group at the 5-position and a carboxylate ester at the 4-position offers versatility for further functionalization. This compound is particularly valued for its electron-withdrawing properties, which can improve binding affinity and metabolic stability in drug design. High purity and well-defined synthetic routes ensure consistent performance in research and industrial processes.

Methyl 2-(difluoromethyl)-5-hydroxy-3-(trifluoromethyl)pyridine-4-carboxylate structure

1805254-70-9 structure

Product Name:Methyl 2-(difluoromethyl)-5-hydroxy-3-(trifluoromethyl)pyridine-4-carboxylate

CAS No:1805254-70-9

MF:C₉H₆F₅NO₃

MW:271.140860080719

CID:4890848

Update Time:2025-10-29

Methyl 2-(difluoromethyl)-5-hydroxy-3-(trifluoromethyl)pyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

- Methyl 2-(difluoromethyl)-5-hydroxy-3-(trifluoromethyl)pyridine-4-carboxylate
- Inchi： 1S/C9H6F5NO3/c1-18-8(17)4-3(16)2-15-6(7(10)11)5(4)9(12,13)14/h2,7,16H,1H3
- InChI Key： KHIZRWABRNURPH-UHFFFAOYSA-N
- SMILES： FC(C1C(C(F)F)=NC=C(C=1C(=O)OC)O)(F)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 9
Heavy Atom Count: 18
Rotatable Bond Count: 3
Complexity: 309
XLogP3: 2.4
Topological Polar Surface Area: 59.4

Methyl 2-(difluoromethyl)-5-hydroxy-3-(trifluoromethyl)pyridine-4-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029025704-250mg	Methyl 2-(difluoromethyl)-5-hydroxy-3-(trifluoromethyl)pyridine-4-carboxylate	1805254-70-9	95%	250mg	$1,019.20	2022-04-01
Alichem	A029025704-500mg	Methyl 2-(difluoromethyl)-5-hydroxy-3-(trifluoromethyl)pyridine-4-carboxylate	1805254-70-9	95%	500mg	$1,685.00	2022-04-01
Alichem	A029025704-1g	Methyl 2-(difluoromethyl)-5-hydroxy-3-(trifluoromethyl)pyridine-4-carboxylate	1805254-70-9	95%	1g	$2,952.90	2022-04-01

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Additional information on Methyl 2-(difluoromethyl)-5-hydroxy-3-(trifluoromethyl)pyridine-4-carboxylate

Methyl 2-(difluoromethyl)-5-hydroxy-3-(trifluoromethyl)pyridine-4-carboxylate: A Comprehensive Overview

The compound Methyl 2-(difluoromethyl)-5-hydroxy-3-(trifluoromethyl)pyridine-4-carboxylate (CAS No: 1805254-70-9) is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyridine derivatives, which are widely studied for their unique electronic properties and versatile reactivity. The presence of multiple fluorinated substituents, including a difluoromethyl group and a trifluoromethyl group, along with a hydroxyl and a methoxycarbonyl group, makes this molecule particularly interesting for researchers in the fields of medicinal chemistry, agrochemistry, and materials science.

Recent studies have highlighted the importance of fluorinated pyridine derivatives in the development of novel bioactive compounds. The difluoromethyl and trifluoromethyl substituents in this molecule contribute to its high lipophilicity and stability, which are critical properties for drug candidates. Additionally, the hydroxyl group at position 5 introduces hydrophilic characteristics, enhancing the molecule's ability to interact with biological systems. This balance of hydrophilic and lipophilic properties makes Methyl 2-(difluoromethyl)-5-hydroxy-3-(trifluoromethyl)pyridine-4-carboxylate a promising candidate for use in drug delivery systems and as a precursor for more complex pharmaceutical agents.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the pyridine ring followed by successive substitution reactions to introduce the desired functional groups. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of such compounds. For instance, the use of palladium-catalyzed cross-coupling reactions has been reported to significantly improve the yield and purity of similar fluorinated pyridine derivatives.

In terms of applications, Methyl 2-(difluoromethyl)-5-hydroxy-3-(trifluoromethyl)pyridine-4-carboxylate has shown potential as an intermediate in the synthesis of agrochemicals, particularly as a building block for herbicides and insecticides. Its ability to inhibit key enzymes involved in plant growth regulation has been explored in recent agricultural studies. Furthermore, this compound has been investigated for its potential role in medicinal chemistry as a lead compound for anti-inflammatory and anti-cancer drug development.

Recent research has also focused on the environmental impact and degradation pathways of this compound. Studies indicate that under specific environmental conditions, such as soil microbial activity or photodegradation, the compound undergoes transformation into less toxic byproducts. These findings are crucial for assessing its safety profile and ensuring its responsible use in commercial applications.

Looking ahead, the development of novel synthetic routes and functionalization strategies for Methyl 2-(difluoromethyl)-5-hydroxy-3-(trifluoromethyl)pyridine-4-carboxylate is expected to further expand its utility across diverse industries. Its unique combination of structural features positions it as a valuable tool in both academic research and industrial applications.